Cas no 898756-91-7 ([4-(azetidin-1-ylmethyl)phenyl]-(3-chloro-5-fluorophenyl)methanone)

• Product Name: [4-(azetidin-1-ylmethyl)phenyl]-(3-chloro-5-fluorophenyl)methanone
• CAS No: 898756-91-7
• MF: C₁₇H₁₅ClFNO
• MW: 303.758507013321
• MDL: MFCD03841589
• CID: 1946492
• PubChem ID: 24724420
• Update Time: 2025-06-07

[4-(azetidin-1-ylmethyl)phenyl]-(3-chloro-5-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-(3-chloro-5-fluorophenyl)methanone
• 4'-AZETIDIN-1-YLMETHYL-3-CHLORO-5-FLUOROBENZOPHENONE
• CTK5G4085
• AG-H-63934
• 4'-azetidinomethyl-3-chloro-5-fluorobenzophenone
• {4-[(Azetidin-1-yl)methyl]phenyl}(3-chloro-5-fluorophenyl)methanone
• 1-{[4-(3-CHLORO-5-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
• DTXSID10642819
• 898756-91-7
• (4-(Azetidin-1-ylmethyl)phenyl)(3-chloro-5-fluorophenyl)methanone
• [4-(1-Azetidinylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone
• AKOS016020252
• MFCD03841589
• SB51638

• MDL： MFCD03841589
• Inchi： 1S/C17H15ClFNO/c18-15-8-14(9-16(19)10-15)17(21)13-4-2-12(3-5-13)11-20-6-1-7-20/h2-5,8-10H,1,6-7,11H2
• InChI Key： ZHKBXYPSEWOVJV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1C=CC(=CC=1)CN1CCC1)=O)F

Computed Properties

• Exact Mass: 303.08300
• Monoisotopic Mass: 303.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.85370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-(azetidin-1-ylmethyl)phenyl]-(3-chloro-5-fluorophenyl)methanone

Professional Introduction to [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone (CAS No. 898756-91-7)

The compound [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone, identified by the CAS number 898756-91-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both azetidinyl and chloro-fluorophenyl moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Among these, azetidine derivatives have shown remarkable promise as scaffolds for drug design. The azetidinyl group in [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone contributes to its structural complexity and versatility, enabling diverse interactions with biological targets. This feature is particularly relevant in the context of designing small-molecule inhibitors that can modulate enzyme activity and receptor binding.

The chloro-fluorophenyl moiety further enhances the compound's pharmacological profile. The electron-withdrawing nature of the chlorine atom and the electron-donating effect of the fluorine atom create a balance that can influence the compound's solubility, metabolic stability, and binding affinity. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties, including bioavailability and target specificity.

Recent studies have highlighted the importance of incorporating fluorine atoms into pharmaceutical compounds due to their ability to enhance metabolic stability and binding affinity. In particular, fluoro-substituted aromatic rings have been shown to improve the pharmacokinetic profiles of drugs by reducing their susceptibility to enzymatic degradation. The presence of a 5-fluorophenyl group in [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone aligns with this trend, suggesting that the compound may exhibit enhanced stability and prolonged activity in vivo.

Moreover, the methanone linkage connecting the two phenyl rings provides a flexible rotatable bond, which can be crucial for optimizing interactions with biological targets. This structural feature allows for conformational adjustments that can improve binding affinity and selectivity. The combination of these elements makes [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone a compelling candidate for further investigation.

Current research in medicinal chemistry is increasingly focused on developing compounds that can modulate protein-protein interactions (PPIs). Azetidine derivatives have been identified as effective tools for disrupting PPIs due to their ability to fit into narrow binding pockets within protein structures. The structural features of [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone make it a potential candidate for this application, particularly given its ability to engage with hydrophobic and polar residues simultaneously.

Another area of interest is the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The structural framework of [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone bears similarities to known kinase inhibitors, suggesting that it may exhibit inhibitory activity against specific kinases. Further studies are needed to elucidate its mechanism of action and identify potential therapeutic applications.

In conclusion, [4-(azetidin-1-ylmethyl)phenyl](3-chloro-5-fluorophenyl)methanone (CAS No. 898756-91-7) represents a promising candidate for drug discovery due to its unique structural features and potential applications in modulating protein-protein interactions and kinase activity. The combination of azetidinyl and chloro-fluorophenyl moieties provides a rich chemical landscape for further exploration, making this compound an exciting prospect for future research in pharmaceutical chemistry.